4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-amino-N-[3-(diethylamino)propyl]-2-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C13H25N5O/c1-4-17(5-2)9-7-8-15-13(19)12-11(14)10-16-18(12)6-3/h10H,4-9,14H2,1-3H3,(H,15,19)
• InChI Key: DFDPLQVDJGBHNE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C=N1)N)C(=O)NCCCN(CC)CC
• Molecular Formula: C13H25N5O
• Molecular Weight: 267.37 g/mol

Description

4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide, also known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). It has been extensively studied for its potential therapeutic applications in various diseases such as diabetes, cancer, and neurodegenerative disorders.

Mechanism of Action

4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide activates AMPK by binding to the γ-subunit of the enzyme. AMPK is a key regulator of energy metabolism and is activated in response to low energy levels in the cell. Activation of AMPK leads to the inhibition of anabolic pathways and the activation of catabolic pathways, resulting in the production of ATP. 4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide also inhibits the activity of acetyl-CoA carboxylase, leading to a decrease in fatty acid synthesis and an increase in fatty acid oxidation.
Biochemical and Physiological Effects:
4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide has been shown to have several biochemical and physiological effects. It improves glucose uptake and insulin sensitivity in skeletal muscle cells, inhibits tumor growth and induces apoptosis in cancer cells, protects neurons from oxidative stress, and improves cognitive function. 4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide also increases fatty acid oxidation and decreases fatty acid synthesis, leading to a decrease in lipid accumulation in the liver.

Advantages and Limitations for Lab Experiments

4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide has several advantages for lab experiments. It is a potent and selective activator of AMPK, making it a useful tool for studying the role of AMPK in various biological processes. It is also stable in solution and can be easily administered to cells or animals. However, 4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer to cells or animals. It also has a short half-life in vivo, which can limit its effectiveness in animal studies.

Future Directions

There are several future directions for the study of 4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide. One direction is to further investigate its potential therapeutic applications in various diseases such as diabetes, cancer, and neurodegenerative disorders. Another direction is to develop more water-soluble analogs of 4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide to improve its effectiveness in vivo. Additionally, further studies are needed to fully understand the mechanism of action of 4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide and its effects on various biological processes.

Synthesis Methods

4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide can be synthesized using a multistep reaction process. The first step involves the synthesis of 4-chloro-1-ethyl-1H-pyrazole-5-carboxamide by reacting 4-chloro-1H-pyrazole-5-carboxylic acid with ethylamine. The second step involves the synthesis of 4-amino-1-ethyl-1H-pyrazole-5-carboxamide by reducing 4-chloro-1-ethyl-1H-pyrazole-5-carboxamide with sodium borohydride. The final step involves the reaction of 4-amino-1-ethyl-1H-pyrazole-5-carboxamide with 3-diethylaminopropylamine to yield 4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide.

Scientific Research Applications

4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as diabetes, cancer, and neurodegenerative disorders. In diabetes, 4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide has been shown to improve glucose uptake and insulin sensitivity in skeletal muscle cells. In cancer, 4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In neurodegenerative disorders, 4-Amino-N-[3-(diethylamino)propyl]-1-ethyl-1H-pyrazole-5-carboxamide has been shown to protect neurons from oxidative stress and improve cognitive function.